Cas no 1806900-04-8 (4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol
• CAS No: 1806900-04-8
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4870093
• Update Time: 2025-06-09

4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-7-4(2-12)1-5(8(10)11)13-6(7)3-14/h1,8,14H,2-3,12H2
• InChI Key： BDBPAOOLMHKVSS-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC(C(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol

Introduction to 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1806900-04-8)

4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1806900-04-8, is characterized by its complex molecular structure, which includes a pyridine core substituted with an aminomethyl group, a chloro substituent, and a difluoromethyl group. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. Its aromaticity and ability to engage in hydrogen bonding make it an ideal scaffold for drug design. In particular, the 4-(aminomethyl) moiety introduces a nucleophilic center that can participate in further functionalization, while the 3-chloro and 6-(difluoromethyl) substituents enhance the compound's reactivity and stability under various synthetic conditions. These features collectively contribute to its utility in the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in improving pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The difluoromethyl group in 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol is a prime example of how fluorine atoms can modulate molecular interactions. Studies have demonstrated that fluorine substitution can lead to enhanced binding to biological targets, increased resistance to enzymatic degradation, and improved overall efficacy. This has spurred considerable interest in synthesizing and exploring derivatives of compounds like this one.

The aminomethyl group serves as a versatile handle for further chemical modifications. It can be readily transformed into other functional groups such as carboxylic acids, esters, or amides through oxidation or esterification reactions. This flexibility makes it an invaluable building block for constructing more complex molecules. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. Such inhibitors hold promise for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In the realm of medicinal biology, the 3-chloro substituent on the pyridine ring plays a crucial role in modulating electronic properties and influencing binding interactions. Chloro groups are known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, they can participate in halogen bonding with specific residues in biological targets, leading to stronger and more selective binding. These characteristics have made chlorinated pyridines popular motifs in modern drug design.

The synthesis of 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. The integration of computational chemistry tools has further streamlined the process by predicting optimal reaction pathways and minimizing trial-and-error experimentation.

Current research efforts are focused on expanding the chemical space accessible through derivatives of this compound. By systematically varying substituents or introducing new functional groups, scientists aim to uncover novel bioactivities with therapeutic potential. For example, modifications at the aminomethyl position could lead to compounds with enhanced solubility or altered metabolic profiles, while changes at the chloro or difluoromethyl positions might result in improved target specificity.

The impact of fluorinated pyridines on drug development cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of pharmacological effects, making them indispensable tools for medicinal chemists. The synthesis and exploration of compounds like 4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol continue to drive innovation in this field. As our understanding of structure-activity relationships evolves, so too does our ability to design more effective and safer therapeutic agents.

In conclusion,4-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-methanol represents a significant advancement in pharmaceutical chemistry due to its complex architecture and versatile functional groups. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts worldwide. As research progresses，this compound will undoubtedly continue to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.